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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1587083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of the fungicide Imazalil. The information is compiled from various scientific and

regulatory sources to support research, development, and analytical activities. All quantitative

data is presented in structured tables for ease of reference, and key methodologies and

biological pathways are visualized using diagrams.

Chemical and Physical Properties of Imazalil
Imazalil, an imidazole fungicide, is widely used in agriculture for the post-harvest treatment of

fruits and vegetables, as well as for seed dressing.[1] Its systemic action provides both

protective and curative effects against a broad spectrum of fungi.[2]

Table 1: General and Physical Properties of Imazalil
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Property Value References

Chemical Name

1-[2-(2,4-dichlorophenyl)-2-(2-

propen-1-yloxy)ethyl]-1H-

imidazole

[3]

Common Names
Imazalil, Enilconazole,

Chloramizole, Deccozil
[4]

CAS Number 35554-44-0 [5]

Molecular Formula C₁₄H₁₄Cl₂N₂O [5]

Molecular Weight 297.18 g/mol [5]

Physical State
Slightly yellow to brown

crystalline mass (solidified oil)
[3]

Melting Point 52.7 °C [3][5]

Boiling Point >340 °C [6]

Density 1.348 g/cm³ at 26 °C [3][5]

Vapor Pressure
1.185 mPa (1.19 x 10⁻⁶

mmHg) at 20 °C
[3][7]

Table 2: Solubility and Partitioning Properties of Imazalil
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Property Value References

Water Solubility
0.18 g/L (180 mg/L) at 20 °C,

pH 7.6
[1][6]

Solubility in Organic Solvents

(at 20 °C)

>500 g/L in acetone,

dichloromethane, ethanol,

methanol, isopropanol, xylene,

toluene, benzene; 19 g/L in

hexane

[3]

n-Octanol/Water Partition

Coefficient (log Pₒw)
3.82 [3]

Dissociation Constant (pKa) 6.53 (weak base) [3][6]

Table 3: Stability of Imazalil
Property Description References

Hydrolytic Stability

Very stable to hydrolysis in

dilute acids and alkalis at room

temperature in the absence of

light.

[3]

Thermal Stability
Stable to temperatures up to

285 °C.
[3][8]

Photolytic Stability
Stable to light under normal

storage conditions.
[3]

Mode of Action: Inhibition of Ergosterol
Biosynthesis
Imazalil's primary mechanism of antifungal activity is the inhibition of ergosterol biosynthesis, a

crucial component of the fungal cell membrane.[1][3] Specifically, Imazalil targets and inhibits

the enzyme lanosterol 14α-demethylase, which is a cytochrome P450 enzyme.[9] This

inhibition disrupts the conversion of lanosterol to ergosterol, leading to an accumulation of toxic

methylated sterols and a depletion of ergosterol. The altered membrane composition increases
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its permeability, resulting in the leakage of cellular contents and ultimately leading to fungal cell

death.[1][9]
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Caption: Mechanism of Imazalil: Inhibition of Lanosterol 14α-demethylase in the ergosterol

biosynthesis pathway.

Experimental Protocols
The determination of the chemical and physical properties of substances like Imazalil often

follows standardized international guidelines, such as those provided by the Organisation for

Economic Co-operation and Development (OECD). Below are summaries of the principles

behind some of these key experimental protocols.

Melting Point/Melting Range (OECD Guideline 102)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.ncbi.nlm.nih.gov/books/NBK551581/
https://www.benchchem.com/product/b1587083?utm_src=pdf-body-img
https://www.benchchem.com/product/b1587083?utm_src=pdf-body
https://www.benchchem.com/product/b1587083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guideline describes various methods for determining the melting point of a substance. A

common method is the capillary tube method.[10]

Principle: A small, finely powdered sample of the substance is packed into a capillary tube.

[10]

Procedure: The capillary tube is heated in a controlled manner in a liquid bath or a metal

block. The temperatures at which the substance begins to melt and at which it is completely

molten are recorded.[10]

Apparatus: Capillary tubes, heating bath/block, thermometer.[11]

Boiling Point (OECD Guideline 103)
This guideline outlines several methods for determining the boiling point of a liquid.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure.[12]

Procedure (Dynamic Method): The pressure in the apparatus is set to a specific value, and

the sample is heated. The temperature at which boiling occurs is recorded. This is repeated

at various pressures to establish a vapor pressure curve.[13]

Apparatus: Ebulliometer, dynamic vapor pressure apparatus, or distillation setup.[2]

Water Solubility (OECD Guideline 105)
This guideline provides two primary methods for determining water solubility: the column

elution method and the flask method.

Principle (Flask Method): A supersaturated solution of the substance in water is prepared at

a temperature higher than the test temperature. It is then cooled to the test temperature and

allowed to equilibrate.[6]

Procedure: The concentration of the substance in the aqueous phase is determined after

separation from the undissolved solid. This is repeated until three successive measurements

show no significant trend.[6][14]
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Apparatus: Flask with stirrer, constant temperature bath, analytical instrument for

concentration measurement.[4]

Partition Coefficient (n-octanol/water) (OECD Guideline
107)
The shake flask method is a common technique for determining the n-octanol/water partition

coefficient (Pₒw).

Principle: The substance is dissolved in a mixture of n-octanol and water, and the mixture is

shaken to allow for partitioning between the two phases until equilibrium is reached.[15]

Procedure: The n-octanol and water phases are separated by centrifugation, and the

concentration of the substance in each phase is determined analytically. The Pₒw is

calculated as the ratio of the concentration in the n-octanol phase to that in the aqueous

phase.[16]

Apparatus: Centrifuge tubes, mechanical shaker, analytical instrument for concentration

measurement.[17]

Experimental Workflow: Residue Analysis in Citrus
Fruits
The analysis of Imazalil residues in agricultural products is crucial for regulatory compliance

and food safety. A common analytical approach involves sample extraction followed by

chromatographic separation and detection, often using Gas Chromatography (GC) or Liquid

Chromatography (LC) coupled with Mass Spectrometry (MS).
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Imazalil Residue Analysis Workflow in Citrus
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Caption: A generalized workflow for the analysis of Imazalil residues in citrus fruit samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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